2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline

• IUPAC Name: (2-amino-4-nitrophenyl)-(3,5-dimethylpyrazol-1-yl)methanone
• InChI: InChI=1S/C12H12N4O3/c1-7-5-8(2)15(14-7)12(17)10-4-3-9(16(18)19)6-11(10)13/h3-6H,13H2,1-2H3
• InChI Key: QVTAMBGEIFVIMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)C2=C(C=C(C=C2)[N+](=O)[O-])N)C
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol

Description

2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the pyrazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in inflammatory processes and cancer cell growth.
Biochemical and Physiological Effects:
In vitro studies have shown that 2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline inhibits the production of inflammatory cytokines and chemokines, as well as the proliferation and migration of cancer cells. It has also been found to exhibit antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline in lab experiments is its diverse biological activities, which make it a useful tool for studying various biological processes. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline. One direction is to further investigate its mechanism of action and identify the specific enzymes it targets. Another direction is to explore its potential use as a fluorescent probe for detecting protein-protein interactions. Additionally, more studies are needed to determine its safety and efficacy in vivo, as well as its potential use in clinical settings.

Synthesis Methods

The synthesis of 2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline involves the reaction of 3,5-dimethyl-1H-pyrazole-1-carboxylic acid with 5-nitroanthranilic acid in the presence of a coupling reagent such as N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction yields 2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline as a yellow solid with a melting point of 220-222°C.

Scientific Research Applications

2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-5-nitroaniline has been studied for its potential use in various scientific research applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been studied for its potential use as a fluorescent probe for detecting protein-protein interactions.